Cas no 2228188-67-6 (3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228188-67-6
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 6085036
• PubChem ID: 165698240
• Update Time: 2025-10-21

3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine
• EN300-1915760
• 2228188-67-6

• Inchi： 1S/C12H18BrN/c1-9-4-10(6-11(13)5-9)7-12(2,3)8-14/h4-6H,7-8,14H2,1-3H3
• InChI Key： WGWWOXZEZAXEGU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC(C)(C)CN

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228188-67-6)

3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine, identified by the chemical identifier CAS No. 2228188-67-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a bromo-substituted aromatic ring and a dimethylalkylamine side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and methyl groups enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The compound's structure, characterized by a 3-bromo-5-methylphenyl moiety linked to a 2,2-dimethylpropan-1-amine backbone, positions it as a versatile building block in medicinal chemistry. The aromatic ring's bromine substitution makes it a valuable precursor for further functionalization, enabling the synthesis of more complex molecules. This feature is particularly relevant in the context of modern drug discovery, where targeted modifications at specific positions on aromatic rings are often critical for optimizing pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine. Its unique structural motifs have prompted researchers to investigate its interactions with various biological targets. Preliminary studies suggest that this compound may exhibit properties relevant to neurological and inflammatory pathways, although further research is necessary to fully elucidate its mechanism of action.

The dimethylalkylamine side chain in this molecule contributes to its amphiphilic nature, potentially enhancing its solubility and bioavailability when incorporated into drug candidates. This characteristic is increasingly important in pharmaceutical design, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy. Additionally, the bromo-substituted aromatic ring provides a handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

Recent advancements in computational chemistry have also highlighted the potential of 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine as a scaffold for drug development. Molecular modeling studies indicate that this compound may interact with proteins involved in disease pathways, suggesting its utility as a lead compound or intermediate in the synthesis of novel therapeutics. These findings align with broader trends in the pharmaceutical industry toward rational drug design and high-throughput screening.

The synthesis of 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include bromination of a methyl-substituted benzene derivative followed by nucleophilic substitution with an amine precursor. The use of palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with high selectivity and yield.

The compound's stability under various conditions is another critical factor in its utility as a pharmaceutical intermediate. Studies have demonstrated that 3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. This information is crucial for ensuring its integrity during synthetic processes and potential future clinical applications.

In conclusion,3-(3-bromo-5-methylphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228188-67-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.